beta-Cyclodextrin methyl ethers
beta-Cyclodextrin methyl ethers
Brand Name:
Vulcanchem
CAS No.:
128446-36-6
VCID:
VC0157424
InChI:
InChI=1S/C56H98O35/c1-64-15-22-36-29(57)43(71-8)50(78-22)86-37-23(16-65-2)80-52(45(73-10)30(37)58)88-39-25(18-67-4)82-54(47(75-12)32(39)60)90-41-27(20-69-6)84-56(49(77-14)34(41)62)91-42-28(21-70-7)83-55(48(76-13)35(42)63)89-40-26(19-68-5)81-53(46(74-11)33(40)61)87-38-24(17-66-3)79-51(85-36)44(72-9)31(38)59/h22-63H,15-21H2,1-14H3
SMILES:
COCC1C2C(C(C(O1)OC3C(OC(C(C3O)OC)OC4C(OC(C(C4O)OC)OC5C(OC(C(C5O)OC)OC6C(OC(C(C6O)OC)OC7C(OC(C(C7O)OC)OC8C(OC(O2)C(C8O)OC)COC)COC)COC)COC)COC)COC)OC)O
Molecular Formula:
C54H94O35
Molecular Weight:
1331.4 g/mol
beta-Cyclodextrin methyl ethers
CAS No.: 128446-36-6
Main Products
VCID: VC0157424
Molecular Formula: C54H94O35
Molecular Weight: 1331.4 g/mol
CAS No. | 128446-36-6 |
---|---|
Product Name | beta-Cyclodextrin methyl ethers |
Molecular Formula | C54H94O35 |
Molecular Weight | 1331.4 g/mol |
IUPAC Name | 37,39,41,43,45,47,49-heptamethoxy-5,10,15,20,25,30,35-heptakis(methoxymethyl)-2,4,7,9,12,14,17,19,22,24,27,29,32,34-tetradecaoxaoctacyclo[31.2.2.23,6.28,11.213,16.218,21.223,26.228,31]nonatetracontane-36,38,40,42,44,46,48-heptol |
Standard InChI | InChI=1S/C56H98O35/c1-64-15-22-36-29(57)43(71-8)50(78-22)86-37-23(16-65-2)80-52(45(73-10)30(37)58)88-39-25(18-67-4)82-54(47(75-12)32(39)60)90-41-27(20-69-6)84-56(49(77-14)34(41)62)91-42-28(21-70-7)83-55(48(76-13)35(42)63)89-40-26(19-68-5)81-53(46(74-11)33(40)61)87-38-24(17-66-3)79-51(85-36)44(72-9)31(38)59/h22-63H,15-21H2,1-14H3 |
Standard InChIKey | QGKBSGBYSPTPKJ-UHFFFAOYSA-N |
SMILES | COCC1C2C(C(C(O1)OC3C(OC(C(C3O)OC)OC4C(OC(C(C4O)OC)OC5C(OC(C(C5O)OC)OC6C(OC(C(C6O)OC)OC7C(OC(C(C7O)OC)OC8C(OC(O2)C(C8O)OC)COC)COC)COC)COC)COC)COC)OC)O |
Canonical SMILES | COCC1C2C(C(C(O1)OC3C(OC(C(C3O)OC)OC4C(OC(C(C4O)OC)OC5C(OC(C(C5O)OC)OC6C(OC(C(C6O)OC)OC7C(OC(C(C7O)OC)OC8C(OC(O2)C(C8O)OC)COC)COC)COC)COC)COC)COC)OC)O |
Synonyms | 2,6-beta-O-dimethylcyclodextrin 2,6-di-O-methyl-beta-cyclodextrin dimethyl-beta-cyclodextrin DM-beta-CD DM-beta-CyD DMbeta-Cyd heptakis(2,6-di-O-methyl)-beta-cyclodextrin heptakis(2,6-O-dimethyl)beta-cyclodextrin HKDBC MEDCD cpd |
PubChem Compound | 122143 |
Last Modified | Nov 11 2021 |
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